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Cat. No.: B1204246 Get Quote

An In-depth Technical Guide to Chlorofluoromethane: Safety Data and Handling Precautions

for Research Laboratories

Introduction
Chlorofluoromethane (CH₂ClF), also known as Freon 31 or HCFC-31, is a colorless,

odorless, and flammable hydrochlorofluorocarbon gas.[1] Historically used as a refrigerant, its

production and import have been curtailed under the Montreal Protocol due to its classification

as a Class II ozone-depleting substance.[1][2] In the research and drug development sectors, it

may be used as a chemical intermediate or reagent under controlled laboratory conditions.

This guide provides comprehensive safety data, handling protocols, and emergency

procedures for laboratory personnel. Adherence to these guidelines is critical to mitigate the

health, physical, and environmental hazards associated with this compound.

Hazard Identification and Classification
Chlorofluoromethane presents several key hazards that require stringent control measures in

a laboratory setting.

GHS Hazard Statements:

H280: Contains gas under pressure; may explode if heated.[3][4]

H332: Harmful if inhaled.[3][4]
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H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

H380: May displace oxygen and cause rapid suffocation (Simple Asphyxiant).[4]

H420: Harms public health and the environment by destroying ozone in the upper

atmosphere.[4]

Primary Hazards:

Asphyxiation: As a gas heavier than air, it can displace oxygen in poorly ventilated or low-

lying areas, leading to dizziness, unconsciousness, and death.[2][5]

Inhalation Toxicity: Harmful if inhaled, high concentrations can cause central nervous

system depression with symptoms including drowsiness, dizziness, and weakness.[2] In

extreme cases, it can lead to irregular heartbeats and cardiac arrest.[2]

Frostbite: Direct contact with the liquefied gas or rapidly expanding gas can cause severe

frostbite on the skin and eyes.[2][4][5]

Pressurized Gas Hazard: Cylinders may rupture or explode when exposed to high heat or

fire.[5][6]

Thermal Decomposition: When involved in a fire, it can decompose to produce highly toxic

and corrosive gases such as hydrogen fluoride, hydrogen chloride, and phosgene.[2][6]

Physical and Chemical Properties
The physical and chemical characteristics of chlorofluoromethane are essential for

understanding its behavior and potential risks in a laboratory environment.
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Property Value Source

Molecular Formula CH₂ClF [1][3][7]

Molar Mass 68.48 g/mol [1][3][7]

Appearance Colorless Gas [1][7]

Odor Odorless to slightly ethereal [1][2]

Boiling Point -9.1 °C (15.6 °F) [1][8]

Melting Point -133.0 °C (-207.4 °F) [1][8]

Density (gas) 1.271 kg/m ³ (at 20 °C) [1][7]

CAS Number 593-70-4 [1][3][7]

Toxicological Data
Toxicological data provides insight into the potential health effects resulting from exposure.
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Parameter Value Species Source

Lethal Concentration

50 (LC50)
4,500 ppm / 4 hours Rat [3]

Carcinogenicity

IARC Group 3: Not

classifiable as to its

carcinogenicity to

humans.

N/A [3]

Target Organs

Central nervous

system, heart, kidney,

spleen, endocrine

system.

Animal studies [2][3]

Acute Effects

Causes somnolence,

convulsions, and liver

and kidney changes in

lethal-concentration

studies of mice.[3]

High concentrations

can lead to cardiac

sensitization.

Animal studies [9]

Safe Handling and Storage
Proper handling and storage are paramount to preventing accidental exposure and ensuring a

safe laboratory environment.

Engineering Controls
Ventilation: All work with chlorofluoromethane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5][10]

Leak Detection: Oxygen detectors should be used in areas where asphyxiating gases may

be released.[4]

Emergency Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate vicinity of potential exposure.[4]
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Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or glasses are mandatory.[4][11] A face

shield should be worn when handling the liquefied gas or when there is a significant risk of

splash.[4]

Skin Protection: A lab coat and appropriate protective clothing should be worn.[5] For direct

handling of liquefied gas, cold-insulating gloves are required to prevent frostbite.[4]

Respiratory Protection: In case of inadequate ventilation or for emergency response, a self-

contained breathing apparatus (SCBA) operated in a positive-pressure mode is required.[6]

Standard chemical cartridge respirators are not effective and should not be used.[6]

Handling Procedures
Cylinder Handling: Cylinders must be secured with a chain or strap in an upright position.[4]

Use a suitable hand truck for moving cylinders; do not drag, roll, or drop them.[12]

System Integrity: Use only equipment, piping, and valves rated for cylinder pressure.[12]

Regularly check systems under pressure for leaks.[4] A backflow prevention device should

be used in the piping.[12]

General Hygiene: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the

laboratory.[4] Wash hands thoroughly after handling.[13]

Storage Requirements
Location: Store cylinders in a cool, dry, well-ventilated, fireproof area away from direct

sunlight and heat sources.[4][5]

Temperature: Do not expose containers to temperatures exceeding 50 °C (122 °F).[4]

Segregation: Store away from incompatible materials, particularly alkalis and alkaline earth

metals like powdered aluminum, sodium, or potassium.[5] Segregate full and empty

cylinders.[2]

Emergency Response Procedures
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A clear and practiced emergency plan is critical for responding to incidents involving

chlorofluoromethane.

Inhalation Exposure
Immediately move the affected person to fresh air.[4][5]

If breathing is difficult or has stopped, provide artificial respiration.[5]

Seek immediate medical attention.[4][5]

Skin Contact (Frostbite)
For frostbite from liquefied gas, immediately flush the affected area with lukewarm water.[4]

Do not use hot water.

Do NOT remove clothing that is frozen to the skin.[5]

Do not rub the affected area.[4]

Seek immediate medical attention.[5]

Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][12]

Remove contact lenses if it is safe to do so.[5]

Seek immediate medical attention.[4][5]

Spills and Leaks
Evacuate all non-essential personnel from the area.[6]

Ensure adequate ventilation to disperse the gas.

If the leak is from a cylinder and cannot be stopped, move the cylinder to a safe, open-air

location and allow it to empty.[6]
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Do not re-enter the area until it has been tested and deemed safe.

Fire Response
Chlorofluoromethane is not flammable, but containers may explode if heated.[6]

If cylinders are exposed to fire, evacuate the area and fight the fire remotely.[4]

Use a water spray to cool fire-exposed containers and reduce vapors.[6]

Firefighters must wear SCBA and full protective gear due to the risk of toxic decomposition

products (phosgene, hydrogen fluoride).[6]

Waste Disposal
Disposal of chlorofluoromethane and related waste must be conducted in compliance with all

federal, state, and local regulations. Do not attempt to dispose of chemicals down the drain.[11]

Contact your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.

Experimental Protocol Considerations
The toxicological data presented in this guide, such as the LC50 value, is derived from

standardized animal studies. While the specific, detailed protocols for each historical study are

not readily available in safety summary documents, the methodologies are based on

established principles of toxicology testing.

For instance, an LC50 (Lethal Concentration 50%) determination for an inhaled substance

typically involves:

Animal Model Selection: A specific species and strain of animal (e.g., Sprague-Dawley rats)

is chosen.

Exposure Chambers: Animals are placed in sealed inhalation chambers.

Concentration Groups: Multiple groups of animals are exposed to different, precisely

controlled concentrations of the test substance in the air for a fixed duration (e.g., 4 hours).
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Observation Period: Following exposure, the animals are observed for a set period (typically

14 days) for signs of toxicity and mortality.

Statistical Analysis: The mortality data is analyzed statistically to calculate the concentration

that is lethal to 50% of the test population.

Researchers referencing this data should understand it as a critical indicator of acute inhalation

toxicity, guiding risk assessments and the implementation of appropriate safety controls.

Chlorofluoromethane Safety Workflow
The following diagram illustrates the logical workflow for handling chlorofluoromethane in a

research laboratory, from initial planning to emergency response.
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Caption: Logical workflow for laboratory handling of chlorofluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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